Cas no 55100-59-9 (1,3-Dinitroadamantane)

• Product Name: 1,3-Dinitroadamantane
• CAS No: 55100-59-9
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 1591936
• PubChem ID: 583950
• Update Time: 2025-05-28

1,3-Dinitroadamantane Chemical and Physical Properties

Names and Identifiers

• 1,3-dinitrotricyclo[3.3.1.1~3,7~]decane
• 1,3-Dinitroadamantane
• tricyclo[3.3.1.1~3,7~]decane, 1,3-dinitro-
• 55100-59-9
• SCHEMBL5608457

• Inchi： 1S/C10H14N2O4/c13-11(14)9-2-7-1-8(4-9)5-10(3-7,6-9)12(15)16/h7-8H,1-6H2
• InChI Key： USKZHFZEQOROEM-UHFFFAOYSA-N
• SMILES： [O-][N+](C12CC3CC(CC(C3)(C1)[N+](=O)[O-])C2)=O

Computed Properties

• Exact Mass: 226.09542
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1,3-Dinitroadamantane

Exploring the Properties and Applications of 1,3-Dinitroadamantane (CAS No. 55100-59-9)

1,3-Dinitroadamantane (CAS No. 55100-59-9) is a high-energy-density compound that has garnered significant attention in advanced material science due to its unique structural and chemical properties. This derivative of adamantane features two nitro groups attached to the rigid diamond-like carbon framework, which enhances its stability and reactivity. Researchers and industries are increasingly interested in 1,3-Dinitroadamantane for its potential applications in pharmaceuticals, agrochemicals, and specialty materials. The compound's thermal stability and low sensitivity make it a promising candidate for innovative formulations.

One of the most frequently searched questions about 1,3-Dinitroadamantane is its synthesis process. The compound is typically synthesized through nitration reactions of adamantane derivatives under controlled conditions. Advanced techniques, such as flow chemistry and catalyzed nitration, have been explored to improve yield and purity. Another trending topic is the environmental impact of such compounds, with studies focusing on biodegradability and eco-friendly synthesis routes. These discussions align with the growing demand for sustainable chemistry solutions in industrial applications.

The molecular structure of 1,3-Dinitroadamantane contributes to its high energy density, a property that has sparked interest in its use as a performance additive in specialized materials. For instance, it has been investigated for enhancing the properties of polymers and composites, where its rigid backbone can improve mechanical strength. Additionally, the compound's potential role in drug delivery systems is under exploration, leveraging its ability to form stable complexes with active pharmaceutical ingredients (APIs).

In the context of market trends, the demand for high-performance materials is driving research into 1,3-Dinitroadamantane and similar compounds. Companies are investing in R&D to develop novel applications, particularly in the aerospace and automotive sectors, where lightweight and durable materials are critical. The compound's compatibility with additive manufacturing techniques also opens doors for customized material designs, a hot topic in Industry 4.0 discussions.

Safety and regulatory compliance are other key areas of interest. While 1,3-Dinitroadamantane is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols are essential to ensure workplace safety. Researchers emphasize the importance of material safety data sheets (MSDS) and standardized testing to evaluate its long-term effects. This aligns with broader industry efforts to adopt responsible chemical management practices.

Looking ahead, the future of 1,3-Dinitroadamantane lies in interdisciplinary collaborations. Combining expertise in organic chemistry, materials science, and process engineering will unlock new possibilities for this versatile compound. As sustainability and innovation remain top priorities, 1,3-Dinitroadamantane is poised to play a pivotal role in next-generation technologies.